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Compound of Interest

Compound Name: Biotinyl-6-aminoquinoline

Cat. No.: B1208879 Get Quote

An In-depth Technical Guide to Biotinyl-6-
aminoquinoline
For Researchers, Scientists, and Drug Development
Professionals
This document provides a comprehensive technical overview of Biotinyl-6-aminoquinoline, a

key fluorogenic substrate used in biochemical assays. It is intended for professionals in

research and drug development who require detailed information on its chemical properties,

synthesis, and applications, particularly in the study of enzyme kinetics and metabolic

pathways.

Core Concepts: Chemical Structure and Properties
Biotinyl-6-aminoquinoline, also known as B-6-AQ, is a synthetic derivative of biotin (Vitamin

B7). Its structure consists of a biotin moiety linked via a pentanamide spacer to a 6-

aminoquinoline fluorophore.[1] This design leverages the high specificity of the biotin group for

biotin-binding proteins and enzymes, while the 6-aminoquinoline group provides a fluorescent

signal upon cleavage.[1]

The enzymatic hydrolysis of the amide bond between the biotinyl group and the 6-

aminoquinoline by the enzyme biotinidase releases the highly fluorescent 6-aminoquinoline
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molecule. This event forms the basis of its primary application in sensitive, real-time kinetic

assays for biotinidase activity.[2][3][4]

Chemical and Physical Properties
The key identifiers and physicochemical properties of Biotinyl-6-aminoquinoline are

summarized below. This data is essential for laboratory handling, experimental design, and

data interpretation.

Property Value Reference(s)

IUPAC Name

5-[(3aS,4S,6aR)-2-oxo-

1,3,3a,4,6,6a-

hexahydrothieno[3,4-

d]imidazol-4-yl]-N-quinolin-6-

ylpentanamide

[1][5]

Synonyms B-6-AQ, BAQ [1][5]

CAS Number 91853-89-3 [1][2][6]

Molecular Formula C₁₉H₂₂N₄O₂S [1][6][7]

Molecular Weight 370.47 g/mol [1][6]

Melting Point >222°C (decomposes)

Boiling Point 741.6 ± 50.0 °C (Predicted)

Solubility

Slightly soluble in DMSO and

Methanol; Limited solubility in

aqueous buffers.

[1]

Appearance White to Off-White Solid

Storage Conditions
-20°C or 2-8°C, protect from

light.
[2][6][7]

Fluorescent Properties
The utility of Biotinyl-6-aminoquinoline as a biochemical probe is derived from its fluorescent

characteristics, which are activated upon enzymatic cleavage.
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Fluorescent Property Wavelength (nm) Reference(s)

Excitation Maximum ~350 nm [2][8][9]

Emission Maximum ~550 nm [2][8][9]

Biological Context: The Biotin Cycle
Biotinyl-6-aminoquinoline serves as an artificial substrate for biotinidase, a critical enzyme in

the biotin cycle. Biotin is an essential cofactor for several carboxylase enzymes involved in fatty

acid synthesis, amino acid catabolism, and gluconeogenesis. After these carboxylases are

proteolytically degraded, biotin is recycled from biocytin (biotin-lysine) and biotinyl-peptides by

biotinidase. Understanding this pathway is crucial for interpreting data from biotinidase assays

and for research into biotinidase deficiency, an inherited metabolic disorder.
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The Biotin Cycle and the Role of Biotinidase
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General Synthesis Workflow for Biotinyl-6-aminoquinoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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